Cas no 1807170-81-5 (2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene)

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene is a fluorinated aromatic compound with a molecular formula of C8H5ClF4O. It features a toluene backbone substituted with chloro, fluoro, and trifluoromethoxy functional groups, imparting unique electronic and steric properties. This structure enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the chloro and fluoro substituents enable precise reactivity in cross-coupling reactions. Its high purity and well-defined regiochemistry make it a valuable building block for specialized organic transformations. The compound is typically handled under controlled conditions due to its halogenated nature.

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene structure

1807170-81-5 structure

Product Name:2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene

CAS No:1807170-81-5

MF:C₈H₅ClF₄O

MW:228.571315526962

CID:5003097

Update Time:2025-06-14

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene
- Inchi： 1S/C8H5ClF4O/c1-4-2-3-5(10)7(6(4)9)14-8(11,12)13/h2-3H,1H3
- InChI Key： OJCLVAQKZQDIQC-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 196
XLogP3: 4.2
Topological Polar Surface Area: 9.2

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010012100-250mg	2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene	1807170-81-5	97%	250mg	484.80 USD	2021-07-06
Alichem	A010012100-500mg	2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene	1807170-81-5	97%	500mg	839.45 USD	2021-07-06
Alichem	A010012100-1g	2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene	1807170-81-5	97%	1g	1,475.10 USD	2021-07-06

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene Related Literature

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Additional information on 2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene

Comprehensive Overview of 2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene (CAS No. 1807170-81-5)

2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene (CAS No. 1807170-81-5) is a fluorinated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethoxy substituents, grants it exceptional reactivity and stability, making it a valuable building block in modern organic chemistry. With the growing demand for fluorinated compounds in drug discovery and sustainable agriculture, this compound has garnered significant attention from researchers and industry professionals alike.

The compound’s CAS number 1807170-81-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in developing next-generation pesticides with reduced environmental impact, aligning with the global push for green chemistry and eco-friendly agrochemicals. Additionally, its applications in pharmaceutical intermediates are being explored for therapies targeting metabolic disorders and inflammatory diseases, reflecting broader trends in precision medicine.

From a synthetic perspective, 2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene exemplifies the strategic use of halogenation and fluorination to enhance molecular properties. Its trifluoromethoxy group is particularly noteworthy, as it improves lipophilicity and bioavailability—a key consideration in drug design. These attributes have spurred interest in structure-activity relationship (SAR) studies, where researchers investigate how subtle modifications influence biological activity.

In industrial settings, the compound’s synthesis and handling adhere to stringent quality control protocols, ensuring consistency for high-value applications. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains paramount for manufacturers and end-users.

Looking ahead, 2-Chloro-4-fluoro-3-(trifluoromethoxy)toluene is poised to play a pivotal role in innovations across life sciences and material engineering. Its versatility underscores the importance of specialty chemicals in addressing complex challenges, from crop protection to therapeutic development. For researchers seeking reliable data, platforms like SciFinder and PubChem provide extensive references, while suppliers emphasize batch-to-batch consistency to meet rigorous industry standards.

Environmental and safety considerations are also integral to discussions around this compound. While it is not classified as hazardous under current regulations, best practices in laboratory safety and waste management are strongly recommended. The compound’s stability under ambient conditions further supports its utility in large-scale applications, minimizing risks associated with storage and transportation.

In summary, CAS No. 1807170-81-5 represents a cornerstone of modern synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from agrochemical formulations to pharmaceutical research—highlight the enduring relevance of fluorinated aromatics. As scientific inquiry advances, this compound will undoubtedly remain at the forefront of innovation-driven chemistry.